Cas no 496877-77-1 (2,2,5,5-Furantetraheptanol, dihydro-)
496877-77-1 structure
Product Name:2,2,5,5-Furantetraheptanol, dihydro-
CAS No:496877-77-1
MF:C32H64O5
MW:528.847571372986
CID:1525599
Update Time:2024-08-24
2,2,5,5-Furantetraheptanol, dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2,2,5,5-Furantetraheptanol, dihydro-
- 2,2,5,5-Furantetraheptanol, tetrahydro-
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- Inchi: 1S/C32H64O5/c33-27-17-9-1-5-13-21-31(22-14-6-2-10-18-28-34)25-26-32(37-31,23-15-7-3-11-19-29-35)24-16-8-4-12-20-30-36/h33-36H,1-30H2
- InChI Key: NWGCYHZGEPVDMW-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCO)(CCCCCCCO)CCC1(CCCCCCCO)CCCCCCCO
Computed Properties
- Exact Mass: 528.47562
Experimental Properties
- Density: 0.966±0.06 g/cm3(Predicted)
- Boiling Point: 646.5±20.0 °C(Predicted)
- PSA: 90.15
- pka: 14.59±0.10(Predicted)
2,2,5,5-Furantetraheptanol, dihydro- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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